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Introduction

The extraction of high-quality RNA from plant tissues is a critical first step for a wide range of

molecular biology applications, including reverse transcription quantitative PCR (RT-qPCR),

next-generation sequencing (NGS), and microarray analysis. However, many plant species are

rich in polysaccharides, polyphenols, and other secondary metabolites that can co-precipitate

with RNA, inhibiting downstream enzymatic reactions and compromising data quality.[1][2][3][4]

Lithium dodecyl sulfate (LDS), an anionic detergent, offers an effective solution for overcoming

these challenges. This application note details a robust protocol for RNA extraction from plant

tissues using an LDS-based method, which provides high yield and purity of intact RNA.

Principle

This protocol utilizes the strong denaturing properties of lithium dodecyl sulfate to disrupt cell

membranes and inactivate cellular ribonucleases (RNases).[5][6] LDS, a close relative of

sodium dodecyl sulfate (SDS), is particularly advantageous due to its higher solubility at lower

temperatures, which helps to maintain a stringent environment for RNase inhibition throughout

the extraction process.[7] The protocol combines the lytic action of LDS with the selective
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precipitation of RNA using lithium chloride (LiCl), which effectively separates RNA from DNA,

proteins, and polysaccharides.[2][5]

Advantages of the LDS-Based Method

Effective for Recalcitrant Tissues: This method is particularly effective for plant tissues that

are rich in polysaccharides and polyphenols, which are common contaminants in other RNA

extraction protocols.[2][8]

High RNA Yield and Purity: The combination of LDS and LiCl precipitation results in high

yields of pure RNA, as evidenced by optimal A260/A280 and A260/A230 ratios.[1][2][9]

Inhibition of RNase Activity: LDS is a potent inhibitor of RNases, which are ubiquitous in

plant tissues and can rapidly degrade RNA.[5][6][10]

Cost-Effective: The reagents used in this protocol are relatively inexpensive compared to

commercial RNA extraction kits.

Experimental Protocol
This protocol is adapted from established SDS-based methods for plant RNA extraction.[1][2]

Materials

Plant tissue (fresh, frozen, or stored in RNAlater)

Liquid nitrogen

Mortar and pestle, pre-chilled

Microcentrifuge tubes (RNase-free)

Microcentrifuge

Water bath or heat block

Spectrophotometer (e.g., NanoDrop)
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Agarose gel electrophoresis system

RNA Extraction Buffer:

100 mM Tris-HCl (pH 8.0)

25 mM EDTA

2.5 M NaCl

2.5% (w/v) Polyvinylpyrrolidone (PVP) K-30

Add fresh before use: 2% (v/v) β-mercaptoethanol

10% (w/v) Lithium Dodecyl Sulfate (LDS) solution

Chloroform:Isoamyl Alcohol (24:1)

8 M Lithium Chloride (LiCl)

3 M Sodium Acetate (pH 5.2)

100% Ethanol, pre-chilled

70% Ethanol (in RNase-free water), pre-chilled

RNase-free water

Procedure

Tissue Homogenization:

Weigh approximately 100 mg of plant tissue and immediately freeze in liquid nitrogen.

Grind the tissue to a fine powder using a pre-chilled mortar and pestle.

Transfer the powdered tissue to a 2 mL microcentrifuge tube.

Cell Lysis:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 750 µL of pre-warmed (65°C) RNA Extraction Buffer to the tube.

Add 75 µL of 10% LDS solution.

Vortex vigorously for 1 minute to ensure complete homogenization.

Incubate at 65°C for 10 minutes, with occasional vortexing.

Phase Separation:

Add an equal volume (approximately 825 µL) of chloroform:isoamyl alcohol (24:1).

Vortex for 30 seconds and then centrifuge at 12,000 x g for 15 minutes at 4°C.

Carefully transfer the upper aqueous phase to a new microcentrifuge tube.

RNA Precipitation:

Add 1/4 volume of 8 M LiCl to the aqueous phase.

Mix gently by inversion and incubate at -20°C for at least 2 hours (or overnight).

Centrifuge at 15,000 x g for 20 minutes at 4°C to pellet the RNA.

Carefully discard the supernatant.

RNA Wash and Solubilization:

Wash the RNA pellet with 500 µL of pre-chilled 70% ethanol.

Centrifuge at 10,000 x g for 5 minutes at 4°C.

Carefully decant the ethanol and air-dry the pellet for 5-10 minutes. Do not over-dry the

pellet.

Resuspend the RNA pellet in 30-50 µL of RNase-free water.

Optional: Second Precipitation (for enhanced purity):
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To the resuspended RNA, add 1/10 volume of 3 M Sodium Acetate (pH 5.2) and 2.5

volumes of pre-chilled 100% ethanol.

Incubate at -80°C for 30 minutes.

Centrifuge at 15,000 x g for 15 minutes at 4°C.

Wash the pellet with 70% ethanol as described in step 5.

Resuspend the final RNA pellet in 20-30 µL of RNase-free water.

RNA Quality Assessment

Quantification and Purity: Measure the absorbance at 260 nm and 280 nm using a

spectrophotometer. The A260/A280 ratio should be between 1.8 and 2.1 for pure RNA. The

A260/A230 ratio should be greater than 2.0, indicating minimal contamination from

polysaccharides and phenols.

Integrity: Assess RNA integrity by running an aliquot on a 1% denaturing agarose gel. Two

distinct ribosomal RNA (rRNA) bands (28S and 18S for eukaryotes) should be visible, with

the 28S band being approximately twice as intense as the 18S band. Alternatively, use a

bioanalyzer for a more precise RNA Integrity Number (RIN).

Data Presentation
The following tables summarize quantitative data from studies utilizing SDS-based RNA

extraction methods in various plant species.

Table 1: Comparison of RNA Yield and Purity from Different Extraction Methods in Musa spp.

Extraction
Method

RNA Yield (µ
g/100 mg FW)

A260/A280
Ratio

A260/A230
Ratio

RNA Integrity
Number (RIN)

Modified SDS-

LiCl
2.92 - 6.30 1.83 - 2.25 > 2.0 7.8 - 9.9

Trizol Lower Yield Suboptimal Suboptimal Lower RIN

Commercial Kits Lower Yield Variable Variable Variable
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Data adapted from studies on Musa spp., demonstrating the superiority of the modified SDS-

LiCl method in yielding high-quality RNA.[1][9]

Table 2: RNA Yield and Purity from Wheat Seeds Using a Modified SDS-LiCl Method

Plant Tissue
RNA Yield (µ
g/100 mg FW)

A260/A280
Ratio

A260/A230
Ratio

RNA Integrity
Number (RIN)

Wheat Seeds 19.41 - 37.24 ~1.8 ~2.0 7 - 9

This table highlights the effectiveness of the SDS-LiCl method for challenging tissues like

seeds, which are rich in starch.[2]

Visualizations
Experimental Workflow for LDS-Based RNA Extraction
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Start: Plant Tissue (100 mg)

1. Homogenization
Grind in liquid nitrogen

2. Cell Lysis
Add Extraction Buffer + LDS

Incubate at 65°C

3. Phase Separation
Add Chloroform:Isoamyl Alcohol

Centrifuge

4. RNA Precipitation
Transfer aqueous phase

Add LiCl, Incubate at -20°C
Centrifuge

5. RNA Wash
Wash pellet with 70% Ethanol

Air-dry pellet

6. Resuspend RNA
Add RNase-free water

End: Purified RNA

Click to download full resolution via product page

Caption: Workflow of the LDS-based RNA extraction protocol from plant tissues.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b7802226/docs?utm_src=pdf-body-img#application-note-high-quality-rna-extraction-from-plant-tissues-using-lithium-dodecyl-sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Key Reagents in RNA Extraction

Cell Lysis & RNase Inactivation

Purification & Separation
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β-mercaptoethanol
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Caption: Functional roles of key reagents in the LDS-based RNA extraction method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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